Thiophen-3-yl-trimethylsilanyloxy-acetonitrile

• Molecular Formula: C9H13NOSSi
• Molecular Weight: 211.36 g/mol
• IUPAC Name: 2-thiophen-3-yl-2-trimethylsilyloxyacetonitrile
• InChI: InChI=1S/C9H13NOSSi/c1-13(2,3)11-9(6-10)8-4-5-12-7-8/h4-5,7,9H,1-3H3
• InChI Key: MEUYVGREGKPKKI-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC(C#N)C1=CSC=C1

Description

Thiophen-3-yl-trimethylsilanyloxy-acetonitrile is a useful research compound. Its molecular formula is C9H13NOSSi and its molecular weight is 211.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Thiophene carboxaldehyde (0.438 mL, 5.000 mmol) was dissolved into dry CH2Cl2 and placed under argon. To this was added trimethylsilyl cyanide (0.933 mL, 7.000 mmol) and triethylamine (0.070 mL, 0.500 mmol). The reaction mixture was allowed to stir for 4 h. The mixture was concentrated on a rotary evaporator to dryness to give thiophen-3-yl-trimethylsilanyloxy-acetonitrile as a clear oil.